4-{5-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-1,2,4-triazol-1-yl}aniline hydrochloride

• IUPAC Name: 4-[5-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1,2,4-triazol-1-yl]aniline;hydrochloride
• InChI: InChI=1S/C14H9ClF3N5.ClH/c15-11-5-8(14(16,17)18)6-20-12(11)13-21-7-22-23(13)10-3-1-9(19)2-4-10;/h1-7H,19H2;1H
• InChI Key: MNJVTMOAYMDXAR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)N2C(=NC=N2)C3=C(C=C(C=N3)C(F)(F)F)Cl.Cl
• Molecular Formula: C14H10Cl2F3N5
• Molecular Weight: 376.2 g/mol
• CAS RN: 1823188-02-8

Description

The compound “4-{5-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-1,2,4-triazol-1-yl}aniline hydrochloride” is a derivative of trifluoromethylpyridine (TFMP). TFMP and its intermediates are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block. Among TFMP derivatives, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF), which is used as a chemical intermediate for the synthesis of several crop-protection products, is in the highest demand.

Molecular Structure Analysis

The molecular structure of “4-{5-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-1,2,4-triazol-1-yl}aniline hydrochloride” is characterized by the presence of a fluorine atom and a pyridine in their structure. The compound contains three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine.

Scientific Research Applications

Anticancer Research

The presence of the trifluoromethyl group and the pyridinyl-triazole moiety makes this compound a candidate for anticancer drug development. . This compound could be explored for its potential to inhibit cancer cell growth or as a prodrug that can be activated in the unique environment of cancer cells.

Agrochemicals

. This compound could be investigated for its use in protecting crops from pests or diseases, potentially leading to the development of new pesticides or herbicides with improved safety profiles.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future. The development of fluorinated organic chemicals is becoming an increasingly important research topic.

Mechanism of Action

Target of Action

The primary target of 4-{5-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-1,2,4-triazol-1-yl}aniline hydrochloride is bacterial phosphopantetheinyl transferases (PPTases) . PPTases are enzymes that catalyze a post-translational modification essential to bacterial cell viability and virulence .

Mode of Action

The compound interacts with its target, the bacterial PPTases, by inhibiting their function .

Pharmacokinetics

An advanced analogue of this series was found to have favorable in vitro absorption, distribution, metabolism, and excretion, and in vivo pharmacokinetic profiles .

Result of Action

The result of the compound’s action is the attenuation of secondary metabolism and thwarting of bacterial growth . This is achieved through the inhibition of PPTases, which are essential for bacterial cell viability and virulence .